N-(4-fluorobenzo[d]thiazol-2-yl)-3-(p-tolylthio)propanamide
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Description
N-(4-fluorobenzo[d]thiazol-2-yl)-3-(p-tolylthio)propanamide is a useful research compound. Its molecular formula is C17H15FN2OS2 and its molecular weight is 346.44. The purity is usually 95%.
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Scientific Research Applications
Antidiabetic Agents : Fluorinated derivatives, including structures similar to N-(4-fluorobenzo[d]thiazol-2-yl)-3-(p-tolylthio)propanamide, have been synthesized and evaluated as potential antidiabetic agents. Their significant antidiabetic activity and favorable drug-like profiles suggest they could be leads for future drug discovery (Faidallah et al., 2016).
Antimicrobial Activities : Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial activities, including against tuberculosis. These studies highlight the potential for these compounds in developing new antimicrobial agents (Başoğlu et al., 2012).
Anticonvulsant Activity : Derivatives of this compound class have been explored for their potential as anticonvulsant agents. The structural modifications and resulting biological activity underscore their potential in epilepsy treatment (Pevarello et al., 1998).
Anticancer Agents : Various benzothiazole derivatives, related to this compound, have shown promise as anticancer agents. Their synthesis and evaluation against different cancer cell lines provide insights into their potential therapeutic applications (Osmaniye et al., 2018).
Antitumor Properties : Research into fluorinated benzothiazoles, including compounds similar to the subject compound, has shown their potent cytotoxic effects in vitro against sensitive human breast cancer cell lines. These findings suggest their potential for antitumor therapy (Hutchinson et al., 2001).
Chemical Synthesis Techniques : Studies have also focused on the chemical synthesis techniques for creating derivatives of benzothiazoles, providing valuable insights into the methodologies for creating these potentially therapeutic compounds (Li et al., 2019).
Antioxidant Activity : Some derivatives have been evaluated for their antioxidant activity, suggesting a potential role in conditions where oxidative stress is a factor (El Nezhawy et al., 2009).
Properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2OS2/c1-11-5-7-12(8-6-11)22-10-9-15(21)19-17-20-16-13(18)3-2-4-14(16)23-17/h2-8H,9-10H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AENBHPKRDVUTRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=NC3=C(C=CC=C3S2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.